5-Methyl-4,5,6,7-tetrahydropyrazolo[1,5-A]pyridine

• Molecular Formula: C8H12N2
• Molecular Weight: 136.19 g/mol
• IUPAC Name: 5-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine
• InChI: InChI=1S/C8H12N2/c1-7-3-5-10-8(6-7)2-4-9-10/h2,4,7H,3,5-6H2,1H3
• InChI Key: FKHMFKZNOCWRAD-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN2C(=CC=N2)C1

Description

5-Methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine is a bicyclic heterocyclic compound featuring a pyrazole ring fused to a partially saturated pyridine ring. The methyl group at the 5-position introduces steric and electronic effects that influence its reactivity, solubility, and biological activity. This compound serves as a versatile scaffold in medicinal chemistry, particularly in the development of photodynamic therapy agents and enzyme inhibitors . Its partially saturated structure enhances conformational flexibility, allowing interactions with biological targets such as Toll-like receptors (TLRs) and melanoma cells .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Methyl-4,5,6,7-tetrahydropyrazolo[1,5-A]pyridine can be achieved through several methods. One common approach involves the hydrogenation of pyrazolo[1,5-A]pyridines. Another method includes the 1,3-dipolar cycloaddition of a bicyclic sydnone to propargylic acid derivatives, followed by further functionalization .

Industrial Production Methods

Industrial production of this compound typically involves large-scale hydrogenation processes, where pyrazolo[1,5-A]pyridines are subjected to catalytic hydrogenation to yield the desired tetrahydropyrazolo[1,5-A]pyridine derivatives .

Chemical Reactions Analysis

Types of Reactions

5-Methyl-4,5,6,7-tetrahydropyrazolo[1,5-A]pyridine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can yield fully saturated derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce various functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Catalytic hydrogenation using palladium or platinum catalysts.

Substitution: Reagents such as alkyl halides, acyl chlorides, and amines are commonly used under basic or acidic conditions.

Major Products Formed

Oxidation: Formation of oxo derivatives.

Reduction: Formation of fully saturated tetrahydropyrazolo[1,5-A]pyridine.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

5-Methyl-4,5,6,7-tetrahydropyrazolo[1,5-A]pyridine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Explored as a scaffold for the development of new therapeutic agents, particularly in the treatment of viral infections such as hepatitis B.

Industry: Utilized in the development of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 5-Methyl-4,5,6,7-tetrahydropyrazolo[1,5-A]pyridine involves its interaction with specific molecular targets. For instance, in the context of antiviral activity, it acts as a core protein allosteric modulator, inhibiting the replication of hepatitis B virus by binding to the viral core protein and preventing its proper assembly .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Modifications

Key structural analogs differ in substituent type, position, and ring saturation. Below is a comparative analysis:

Compound Name	Substituent(s)	Key Properties/Biological Activity	Reference
5-Methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine	Methyl at 5-position	Enhanced lipophilicity; potential TLR7-9 modulation
3-Phenyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine	Phenyl at 3-position	Increased aromaticity (m/z 198.27); base for fluorescent probes
3-Iodo-5-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine	Iodo at 3-, methyl at 5-positions	High molar mass (262.09 g/mol); predicted pKa ~0.90 (acidic)
4,5,6,7-Tetrahydropyrazolo[4,3-c]pyridine derivatives	Different ring fusion ([4,3-c] vs. [1,5-a])	TLR7-9 antagonism; distinct binding to azetidine-morpholine hybrids
Dihydroxymethyl-substituted chlorin derivatives	Hydroxymethyl groups at periphery	Nanomolar photodynamic activity against melanoma cells (hydrophilicity critical)

Physicochemical Properties

Property	5-Methyl Derivative	3-Phenyl Derivative	3-Iodo-5-Methyl Derivative
Molecular Weight	~178.22 g/mol	198.27 g/mol	262.09 g/mol
Hydrophilicity	Moderate (logP ~1.5)	Low (logP ~2.8)	Low (logP ~3.2)
pKa	~1.40 (predicted)	~2.10 (predicted)	~0.90 (predicted)
Biological Target	TLRs, Melanoma	Fluorescent probes	Underexplored

Biological Activity

5-Methyl-4,5,6,7-tetrahydropyrazolo[1,5-A]pyridine (CAS No. 307307-82-0) is a heterocyclic compound notable for its fused pyrazole and tetrahydropyridine structure. This compound has garnered attention for its potential biological activities, particularly in medicinal chemistry. This article explores its biological activity, synthesis, and therapeutic applications, supported by relevant research findings and case studies.

Molecular Characteristics

Property	Value
Molecular Formula	C9H12N2O2
Molecular Weight	180.20 g/mol
CAS Number	307307-82-0

5-Methyl-4,5,6,7-tetrahydropyrazolo[1,5-A]pyridine is characterized by a fused ring system that contributes to its unique chemical reactivity and biological activity profiles .

Anticancer Properties

Recent studies have highlighted the potential of 5-Methyl-4,5,6,7-tetrahydropyrazolo[1,5-A]pyridine and its derivatives as effective agents against various cancer types. For instance:

• Photodynamic Therapy (PDT) : Research indicates that derivatives of this compound can function as photosensitizers in PDT, particularly against melanoma cells. A study demonstrated that chlorin derivatives fused with 4,5,6,7-tetrahydropyrazolo[1,5-A]pyridine exhibited significant phototoxicity against both melanotic and amelanotic melanoma cells. The mechanism involved apoptosis and necrosis in treated cells, suggesting a dual mode of action .

Anti-inflammatory Activity

The compound's anti-inflammatory properties have also been investigated. In vivo studies have shown that certain derivatives exhibit significant inhibition of COX-1 and COX-2 enzymes:

• Selectivity Index : Some derivatives displayed a selectivity index superior to traditional anti-inflammatory drugs like celecoxib. For example, compounds with high COX-2 selectivity demonstrated minimal gastric toxicity while effectively reducing inflammation in animal models .

The biological activity of 5-Methyl-4,5,6,7-tetrahydropyrazolo[1,5-A]pyridine is attributed to its ability to interact with various biological targets:

• Enzyme Inhibition : Studies suggest that this compound can inhibit key enzymes involved in inflammatory pathways and cancer progression.
• Cellular Uptake : Enhanced hydrophilicity in certain derivatives improves cellular uptake and efficacy against resistant cancer cell lines .

Study 1: Melanoma Treatment

In a controlled study involving human melanoma A375 cells treated with a dihydroxymethyl-chlorin derivative of 5-Methyl-4,5,6,7-tetrahydropyrazolo[1,5-A]pyridine:

• Results : The derivative showed nanomolar activity with significant cell death through both apoptosis and necrosis pathways.
• Implications : This finding suggests the potential for developing new PDT agents targeting resistant melanoma variants .

Study 2: Anti-inflammatory Efficacy

A series of substituted pyrazole derivatives were synthesized and evaluated for their anti-inflammatory effects:

• Findings : Compounds exhibited varying degrees of COX inhibition with some showing superior efficacy compared to established anti-inflammatory medications.
• Safety Profile : Histopathological examinations indicated minimal adverse effects on vital organs at therapeutic doses .